molecular formula C14H17NO3 B6231948 4-cyclopentaneamido-2-methylbenzoic acid CAS No. 1281268-80-1

4-cyclopentaneamido-2-methylbenzoic acid

Cat. No. B6231948
CAS RN: 1281268-80-1
M. Wt: 247.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-cyclopentaneamido-2-methylbenzoic acid” likely contains a benzene ring (due to the “benzoic acid” part of the name), a cyclopentane ring (a ring of five carbon atoms), and an amido group (a nitrogen atom bonded to a carbonyl group). The “4-” and “2-” in the name suggest the positions of these groups on the benzene ring .


Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, would likely involve a benzene ring substituted with a cyclopentaneamido group at the 4-position and a methyl group at the 2-position. The benzoic acid part of the molecule suggests a carboxylic acid group (-COOH) attached to the benzene ring .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as melting point, boiling point, solubility, and reactivity. These properties are determined by the compound’s molecular structure. Without specific data, we can only predict that this compound’s properties would be influenced by its aromatic ring, carboxylic acid group, and amido group .

Mechanism of Action

The mechanism of action of a compound usually refers to how it interacts with biological systems. Without specific biological or pharmacological data, it’s not possible to provide a mechanism of action for this compound .

Future Directions

Future research on this compound could involve exploring its synthesis, characterizing its physical and chemical properties, and investigating its potential uses. For example, it could be studied for potential medicinal properties, given that many aromatic compounds have biological activity .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 4-cyclopentaneamido-2-methylbenzoic acid can be achieved through a multi-step process involving the protection of functional groups, selective substitution, and deprotection.", "Starting Materials": [ "Cyclopentanecarboxylic acid", "2-methylbenzoic acid", "N,N-dimethylformamide", "Thionyl chloride", "Methanol", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Sodium bicarbonate", "Sodium chloride", "Ethyl acetate", "Sodium hydroxide solution" ], "Reaction": [ "Cyclopentanecarboxylic acid is reacted with thionyl chloride and methanol to form the corresponding methyl ester.", "The methyl ester is then reacted with N,N-dimethylformamide and sodium hydride to form the corresponding amide.", "The amide is then protected with diethyl ether and hydrochloric acid to form the corresponding diethyl ether amide.", "2-methylbenzoic acid is reacted with thionyl chloride and methanol to form the corresponding methyl ester.", "The methyl ester is then reacted with sodium bicarbonate and ethyl acetate to form the corresponding carboxylic acid.", "The diethyl ether amide is then reacted with the carboxylic acid in the presence of sodium hydroxide solution to form the desired product, 4-cyclopentaneamido-2-methylbenzoic acid." ] }

CAS RN

1281268-80-1

Molecular Formula

C14H17NO3

Molecular Weight

247.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.